1-(4-bromophenyl)-3-[(4-chlorophenyl)amino]-2-buten-1-one

• IUPAC Name: (E)-1-(4-bromophenyl)-3-(4-chloroanilino)but-2-en-1-one
• InChI: InChI=1S/C16H13BrClNO/c1-11(19-15-8-6-14(18)7-9-15)10-16(20)12-2-4-13(17)5-3-12/h2-10,19H,1H3/b11-10+
• InChI Key: JYSIVMUQJLDKBP-ZHACJKMWSA-N
• Canonical SMILES: CC(=CC(=O)C1=CC=C(C=C1)Br)NC2=CC=C(C=C2)Cl
• Isomeric SMILES: C/C(=C\C(=O)C1=CC=C(C=C1)Br)/NC2=CC=C(C=C2)Cl
• Molecular Formula: C16H13BrClNO
• Molecular Weight: 350.64 g/mol

Description

The compound “1-(4-bromophenyl)-3-[(4-chlorophenyl)amino]-2-buten-1-one” is an organic compound that contains bromine and chlorine atoms. It has a butenone group, which is a type of unsaturated ketone, and two phenyl groups, which are aromatic rings. One phenyl group is substituted with a bromine atom, and the other is substituted with a chlorine atom and an amino group.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a suitable bromophenyl and chlorophenyl precursor with a butenone. The exact method would depend on the specific reactivity of the precursors and the desired conditions for the reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the butenone group, which would impart some degree of polarity to the molecule. The bromine and chlorine atoms would also contribute to the overall polarity.

Chemical Reactions Analysis

As an unsaturated ketone, this compound could potentially undergo a variety of chemical reactions. The bromine and chlorine atoms might make the phenyl rings more reactive towards electrophilic aromatic substitution.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the bromine and chlorine atoms might increase its molecular weight and boiling point compared to similar compounds without these halogens.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on its interactions with biological molecules.

Safety and Hazards

The safety and hazards of this compound would depend on various factors, including its reactivity and the nature of its breakdown products. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound could be numerous, depending on its intended application. If it shows promise as a drug, for example, further studies could be conducted to optimize its synthesis, understand its mechanism of action, and assess its safety and efficacy.